Cas no 339017-83-3 (6-chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine)

6-Chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine is a pyrimidine derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a chloro substituent at the 6-position, an ethylamino group at the 4-position, and a methylthio group at the 2-position, contributing to its reactivity and versatility as an intermediate. The compound is valued for its potential in synthesizing biologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined chemical properties and stability under controlled conditions make it suitable for precision organic synthesis. Researchers utilize this compound for its consistent performance in nucleophilic substitution and cross-coupling reactions, enabling the development of novel therapeutic and crop protection compounds.
6-chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine structure
339017-83-3 structure
Product Name:6-chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine
CAS No:339017-83-3
MF:C7H10ClN3S
MW:203.692398548126
MDL:MFCD00974389
CID:822104
PubChem ID:1484542
Update Time:2025-06-07

6-chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine
    • 6-CHLORO-N-ETHYL-2-(METHYLSULFANYL)-4-PYRIMIDINAMINE
    • 6-chloro-N-ethyl-2-(methylthio)-4-Pyrimidinamine
    • CHEMBL1701825
    • SMR000170319
    • DB-068902
    • 339017-83-3
    • HMS2311F15
    • (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-ethyl-amine
    • 6-chloro-N-ethyl-2-(methylsulfanyl)pyrimidin-4-amine
    • SCHEMBL11371064
    • AKOS015940660
    • MFCD00974389
    • HMS1366N10
    • DTXSID20363306
    • REGID_for_CID_1484542
    • 6-chloro-N-ethyl-2-methylsulfanylpyrimidin-4-amine
    • Bionet2_001000
    • 7M-828
    • MLS000326207
    • MDL: MFCD00974389
    • Inchi: 1S/C7H10ClN3S/c1-3-9-6-4-5(8)10-7(11-6)12-2/h4H,3H2,1-2H3,(H,9,10,11)
    • InChI Key: DSESJTDYBTVWQY-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(=N1)SC)NCC

Computed Properties

  • Exact Mass: 203.0286
  • Monoisotopic Mass: 203.0283962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.29
  • PSA: 37.81

6-chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine Security Information

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6-chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:339017-83-3)6-chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine
Order Number:A1157597
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:40
Price ($):1008.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:339017-83-3)6-chloro-N-ethyl-2-(methylthio)pyrimidin-4-amine
A1157597
Purity:99%
Quantity:1g
Price ($):1008.0
Email